10.1039/C1OB06559A | Synthesis of manzacidin A and C: efficient construction of quaternary carbon stereocenters bearing nitrogen substituents†

Synthesis of manzacidin A and C: efficient construction of quaternary carbon stereocenters bearing nitrogen substituents†

Organic & Biomolecular Chemistry Pub Date: 2011-10-05 DOI: 10.1039/C1OB06559A

Abstract

An efficient synthetic method for stereoselective construction of asymmetric quaternary carbon stereocenters, bearing nitrogen in the form of Boc-protected allyl amines, has been developed. This methodology is employed in the synthesis of marine alkaloids, manzacidin A and C.

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Synthesis of manzacidin A and C: efficient construction of quaternary carbon stereocenters bearing nitrogen substituents†

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Journal Name：Organic & Biomolecular Chemistry

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